Cas no 443956-21-6 (Methyl 6-Amino-3,5-dibromopyridine-2-carboxylate)

• Product Name: Methyl 6-Amino-3,5-dibromopyridine-2-carboxylate
• CAS No: 443956-21-6
• MF: C₇H₆Br₂N₂O₂
• MW: 309.942739963531
• MDL: MFCD13195771
• CID: 840948
• PubChem ID: 10495131
• Update Time: 2025-10-28

Methyl 6-Amino-3,5-dibromopyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-amino-3,5-dibromopicolinate
• 6-amino-3,5-dibromopyridine-2-carboxylic acid methyl ester
• Methyl 6-Amino-3,5-dibromopyridine-2-carboxylate
• 2-Pyridinecarboxylic acid, 6-amino-3,5-dibromo-, methyl ester
• Methyl6-Amino-3,5-dibromopicolinate
• RLNKFHZYSZFLTL-UHFFFAOYSA-N
• FCH1382289
• SY039107
• AX8231872
• V5979
• AM20051183
• 6-Amino-3,5-dib
• 6-Amino-3,5-dibromo-pyridine-2-carboxylic acid methyl ester
• DTXSID40440880
• CS-W000757
• MFCD13195771
• AKOS015854610
• AC-29617
• DS-18198
• C7H6Br2N2O2
• SB37211
• 443956-21-6
• Y10354
• SCHEMBL2013864
• 6-Amino-3,5-dibromopyridine-2-carboxylic Acid Methyl Ester; 6-Amino-3,5-dibromo-2-pyridinecarboxylic Acid Methyl Ester
• DB-352117

• MDL： MFCD13195771
• Inchi： 1S/C7H6Br2N2O2/c1-13-7(12)5-3(8)2-4(9)6(10)11-5/h2H,1H3,(H2,10,11)
• InChI Key： RLNKFHZYSZFLTL-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(N)N=C1C(=O)OC)Br

Computed Properties

• Exact Mass: 307.88000
• Monoisotopic Mass: 307.87960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2
• XLogP3: 2.1

Experimental Properties

• Density: 1.997
• Boiling Point: 366℃ at 760 mmHg
• PSA: 65.21000
• LogP: 2.55660

Additional information on Methyl 6-Amino-3,5-dibromopyridine-2-carboxylate

Methyl 6-Amino-3,5-Dibromopyridine-2-Carboxylate (CAS No: 443956-21-6)

Methyl 6-Amino-3,5-Dibromopyridine-2-Carboxylate, with the CAS number 443956-21-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its pyridine ring structure, which serves as a foundational framework for various functional groups. The presence of amino and bromine substituents at specific positions on the pyridine ring imparts unique chemical properties, making it a valuable intermediate in the synthesis of bioactive molecules and advanced materials.

The methyl ester group attached to the pyridine ring further enhances the compound's reactivity and solubility, making it amenable to a wide range of chemical transformations. Recent studies have highlighted its potential as a precursor for the development of novel anti-cancer agents. Researchers have demonstrated that derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines, suggesting its role in targeted drug delivery systems.

In addition to its medicinal applications, Methyl 6-Amino-3,5-Dibromopyridine-2-Carboxylate has shown promise in the field of materials science. Its ability to form stable coordination complexes with transition metals has led to its use in the synthesis of metal-organic frameworks (MOFs). These MOFs are being explored for their potential in gas storage, catalysis, and sensing applications.

The synthesis of Methyl 6-Amino-3,5-Dibromopyridine-2-Carboxylate involves a multi-step process that typically begins with the bromination of pyridine derivatives. The introduction of the amino group and subsequent esterification are critical steps that determine the compound's final properties. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

From a structural perspective, the pyridine ring serves as a rigid platform that facilitates precise control over steric and electronic effects. The amino group at position 6 introduces nucleophilic character, while the bromine atoms at positions 3 and 5 contribute to both electronic and steric interactions. This combination makes the compound highly reactive under various reaction conditions, enabling its use in cross-coupling reactions, nucleophilic substitutions, and other transformations.

Recent research has also focused on the electrochemical properties of Methyl 6-Amino-3,5-Dibromopyridine-2-Carboxylate. Studies have shown that it can act as an effective redox-active component in organic electronics. Its ability to undergo reversible redox processes makes it a candidate for applications in batteries and supercapacitors.

In conclusion, Methyl 6-Amino-3,5-Dibromopyridine-2-Carboxylate (CAS No: 443956-21-6) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery and materials science.